4-(3-(3-Methyl-4-nitrophenoxy)propyl)morpholine

• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 4-[3-(3-methyl-4-nitrophenoxy)propyl]morpholine
• InChI: InChI=1S/C14H20N2O4/c1-12-11-13(3-4-14(12)16(17)18)20-8-2-5-15-6-9-19-10-7-15/h3-4,11H,2,5-10H2,1H3
• InChI Key: YPNFEMBSRIUPTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCN2CCOCC2)[N+](=O)[O-]

Description

4-(3-(3-Methyl-4-nitrophenoxy)propyl)morpholine is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 3-morpholinopropyl methanesulfonate (1.5 g, 6.9 mmol), 3-methyl-4-nitrophenol (0.96 g, 6.3 mmol), cesium carbonate (4.0 g, 12 mmol) and DMA (100 mL), and the reaction mixture was heated to 90° C. for 15 hours. Ethyl acetate (200 ml) was added to the cooled reaction mixture, and the mixture was extracted with water (2×100 ml), 1N sodium hydroxide (2×50 ml) and aqueous 5% lithium chloride (2×50 ml). The organic solvent was removed on a rotary evaporator under reduced pressure. Purification of the crude product by silica column chromatography using 50:50 ethyl acetate:hexanes as eluant gave 0.75 g of 4-(3-(3-methyl-4-nitrophenoxy)propyl)morpholine. (39% yield). MS (EI): 281 (MH+).